Cas no 2229228-73-1 (4-bromo-2-(but-3-yn-1-yl)thiophene)

• Product Name: 4-bromo-2-(but-3-yn-1-yl)thiophene
• CAS No: 2229228-73-1
• MF: C₈H₇BrS
• MW: 215.110180139542
• CID: 6233613
• PubChem ID: 165645425
• Update Time: 2025-11-04

4-bromo-2-(but-3-yn-1-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(but-3-yn-1-yl)thiophene
• 2229228-73-1
• EN300-1906103

• Inchi： 1S/C8H7BrS/c1-2-3-4-8-5-7(9)6-10-8/h1,5-6H,3-4H2
• InChI Key： GIQODDASVJNUKB-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CCC#C

Computed Properties

• Exact Mass: 213.94518g/mol
• Monoisotopic Mass: 213.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.2Ų

Additional information on 4-bromo-2-(but-3-yn-1-yl)thiophene

4-Bromo-2-(But-3-Yn-1-Yl)Thiophene: A Comprehensive Overview

The compound with CAS No. 2229228-73-1, commonly referred to as 4-bromo-2-(but-3-yn-1-yl)thiophene, is a heterocyclic aromatic compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is characterized by its thiophene ring, which is a five-membered ring containing one sulfur atom and four carbon atoms. The thiophene moiety is further substituted with a bromine atom at the 4-position and a but-3-yne group at the 2-position, making it a versatile building block for various chemical transformations.

4-Bromo-2-(but-3-yne)thiophene has been extensively studied for its unique electronic properties and reactivity. Recent research has highlighted its potential in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices. The presence of the butynyl group introduces additional functionality, enabling the compound to participate in a wide range of reactions, including cross-coupling reactions, cycloadditions, and polymerization processes.

In terms of synthesis, 4-bromo-thiophene derivatives have been prepared through various methods, including the Stille coupling reaction, which allows for precise control over the substitution pattern on the thiophene ring. The use of transition metal catalysts has significantly enhanced the efficiency of these reactions, making 4-bromo-thiophene-based compounds more accessible for large-scale production.

One of the most promising applications of 4-bromo-thiophene derivatives lies in their use as precursors for the synthesis of conjugated polymers. These polymers exhibit excellent charge transport properties, making them ideal candidates for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating 4-bromo-thiophene units into polymer backbones can significantly improve their electronic performance and stability under ambient conditions.

Moreover, 4-bromo-thiophene derivatives have found utility in medicinal chemistry as well. The bromine atom at the 4-position serves as an electrophilic site for nucleophilic substitution reactions, enabling the introduction of bioactive groups. This has led to the development of several drug candidates targeting various disease states, including cancer and inflammatory disorders.

The unique combination of reactivity and functionality in 4-bromo-thiophene derivatives has also made them valuable tools in click chemistry. The butynyl group present in 4-bromo-2-(but-3-yne)thiophene can undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, facilitating the construction of complex molecular architectures with high precision. This has opened up new avenues for drug discovery and materials design.

In conclusion, 4-bromo-thiophene derivatives, particularly 4-bromo-2-(but-3-yne)thiophene, represent a class of compounds with immense potential in organic synthesis, materials science, and medicinal chemistry. Their ability to participate in a wide range of chemical transformations makes them indispensable tools for researchers aiming to develop novel materials and therapeutic agents. As research continues to uncover new applications for these compounds, their significance in modern chemistry is expected to grow further.